N-(2-Fluoro-5-methoxyphenyl)urea

• CAS RN: 674336-49-3
• Molecular Formula: C8H9FN2O2
• Molecular Weight: 184.17 g/mol
• IUPAC Name: (2-fluoro-5-methoxyphenyl)urea
• InChI: InChI=1S/C8H9FN2O2/c1-13-5-2-3-6(9)7(4-5)11-8(10)12/h2-4H,1H3,(H3,10,11,12)
• InChI Key: LFEARJGNVPGNHR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)NC(=O)N

Description

N-(2-Fluoro-5-methoxyphenyl)urea is a useful research compound. Its molecular formula is C8H9FN2O2 and its molecular weight is 184.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-fluoro-5-methoxyaniline (35.15 g, 249 mmol) in acetic acid (99 mL) and water (177 mL) at 35° C. was added potassium cyanate (40 g, 0.49 mol) in water (170 mL) over 20 minutes under N2. The mixture was stirred at 40° C. for 20 min and at 18 to 20° C. for 2 h, and then quenched into water (500 mL). The crude product was filtered, washed with water (1.2 L), heptane (50 mL) and slurred in a mixture of tert-butylmethylether (100 mL) and ethyl acetate (5 mL) for 5 minutes at ambient temperature. The product was filtered, washed with tert-butylmethylether (30 mL) and dried in vacuo at 40° C. to give N-(2-Fluoro-5-methoxyphenyl)urea (31.75 g, 69%) as a light-brown solid.